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Get Quote

Available Information on Beta-Copaene

While thermal stability data is unavailable, the search results provide foundational information useful for

researchers.

Basic Chemical Identification

The table below summarizes key identifiers and physical properties for beta-Copaene.

Property Value

Chemical
Formula

C15H24 [1]

Molecular Weight 204.35 g/mol [1]

CAS Registry
Number

18252-44-3 [1]

IUPAC Name (1R,2S,6S,7S,8S)-8-Isopropyl-1-methyl-3-methylenetricyclo[4.4.0.02,7]decane
(relative configuration) [1]
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Property Value

Boiling Point 124 °C at 15 mmHg [2]

Density 0.939 g/mL [2]

Analytical Method: Gas Chromatography

Multiple studies report the Kovats Retention Index (RI) for beta-Copaene, a key parameter for its

identification in Gas Chromatography (GC) analysis [1]. The specific value depends on the experimental

setup, particularly the type of GC column used.

The following diagram illustrates the general workflow for identifying and analyzing beta-Copaene via GC-

MS, as referenced in the literature [3].
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Start: Sample Collection
(Plant, Fungal, etc.)

Extraction & Isolation
(e.g., Steam Distillation)

Gas Chromatography (GC)
Separation based on volatility

Mass Spectrometry (MS)
Fragmentation and detection

Data Analysis

Compound Identification
(Compare MS to NIST DB,

Use Retention Index)

Quantification
(Peak Area Analysis)

Click to download full resolution via product page

General workflow for the identification and analysis of beta-Copaene using Gas Chromatography-Mass

Spectrometry (GC-MS).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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